Cas no 171015-51-3 (2,4-Pentadienal, 3-methyl-5-(2-thienyl)-, (2E,4E)-)

• Product Name: 2,4-Pentadienal, 3-methyl-5-(2-thienyl)-, (2E,4E)-
• CAS No: 171015-51-3
• MF: C₁₀H₁₀OS
• MW: 178.250801563263
• CID: 1353414
• PubChem ID: 71353585
• Update Time: 2025-04-20

2,4-Pentadienal, 3-methyl-5-(2-thienyl)-, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 3-methyl-5-(2-thienyl)-, (2E,4E)-
• 3-methyl-5-thiophen-2-ylpenta-2,4-dienal
• 3-Methyl-5-(thiophen-2-yl)penta-2,4-dienal
• 171015-51-3
• DTXSID00778313

• Inchi： 1S/C10H10OS/c1-9(6-7-11)4-5-10-3-2-8-12-10/h2-8H,1H3
• InChI Key： RXINRHPBSKIGFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C=CC(=CC=O)C

Computed Properties

• Exact Mass: 178.0453
• Monoisotopic Mass: 178.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07